Cas no 875524-76-8 (N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 875524-76-8
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 5421138
• PubChem ID: 7044056
• Update Time: 2025-06-08

N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-3-morpholin-4-ylsulfonylbenzamide
• 875524-76-8
• Z28290369
• N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide
• N-(2-fluorophenyl)-3-(morpholinosulfonyl)benzamide
• AKOS002281728
• VU0612671-1
• N-(2-Fluoro-phenyl)-3-(morpholine-4-sulfonyl) -benzamide
• BB 0222038
• F3374-0022
• N-(2-Fluorophenyl)-3-(4-morpholinylsulfonyl)benzamide

• Inchi： 1S/C17H17FN2O4S/c18-15-6-1-2-7-16(15)19-17(21)13-4-3-5-14(12-13)25(22,23)20-8-10-24-11-9-20/h1-7,12H,8-11H2,(H,19,21)
• InChI Key： KWVVJDCIHSCHJP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide

Recent Advances in the Study of N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS: 875524-76-8)

N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS: 875524-76-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

The compound, often referred to by its CAS number 875524-76-8, belongs to a class of sulfonamide derivatives known for their diverse pharmacological properties. Its unique structure, featuring a fluorophenyl group and a morpholine sulfonyl moiety, has been the subject of extensive research to elucidate its mechanism of action and optimize its biological activity. Recent publications have highlighted its role as a potent inhibitor of specific protein kinases, which are critical targets in the treatment of various cancers and inflammatory diseases.

One of the key advancements in the study of N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide is the development of efficient synthetic routes that enable large-scale production with high purity. Researchers have reported improved yields and reduced side reactions through the use of novel catalysts and reaction conditions. These synthetic improvements are crucial for advancing the compound into preclinical and clinical studies, where consistent and scalable production is essential.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinase pathways associated with tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 875524-76-8 exhibits nanomolar potency against a subset of tyrosine kinases, with promising selectivity profiles. These findings suggest that the compound could serve as a lead candidate for the development of targeted cancer therapies, particularly in cases where resistance to existing kinase inhibitors has emerged.

Furthermore, structural-activity relationship (SAR) studies have provided valuable insights into the molecular interactions between N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide and its kinase targets. X-ray crystallography and molecular docking simulations have identified key binding motifs and hydrogen bonding interactions that contribute to its high affinity and specificity. These structural insights are being leveraged to design next-generation analogs with improved pharmacokinetic properties and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 875524-76-8. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous testing. Recent preclinical studies have begun to explore formulation strategies, such as nanoparticle encapsulation, to enhance the compound's delivery and efficacy in vivo. Additionally, combination therapy approaches are being investigated to maximize therapeutic outcomes while minimizing adverse effects.

In conclusion, N-(2-fluorophenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS: 875524-76-8) represents a promising candidate in the field of kinase inhibitor research. Its unique chemical structure, potent biological activity, and ongoing synthetic and pharmacological optimizations position it as a valuable tool for understanding kinase biology and developing novel therapeutics. Future research should focus on addressing the remaining challenges and advancing the compound through the drug development pipeline to realize its full potential in clinical settings.